Olanzapine-d3

Specification

• CAS No.: 786686-79-1
• Molecular Formula: C17H17N4SD3
• Molecular Weight: 315.45
• IUPAC Name: 2-methyl-4-[4-(trideuteriomethyl)piperazin-1-yl]-10H-thieno[2,3-b][1,5]benzodiazepine
• Standard InChI: InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i2D3
• SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Olanzapine-d3 is characterized by the following properties:

Property	Value
CAS Number	786686-79-1
Molecular Formula	C₁₇H₁₇D₃N₄S
Molecular Weight	315.45 g/mol
IUPAC Name	2-methyl-4-[4-(trideuteriomethyl)piperazin-1-yl]-10H-thieno[2,3-b]benzodiazepine
Melting Point	188-190°C
Boiling Point	476.035°C at 760 mmHg
Density	1.337 g/cm³
Flash Point	241.697°C
Storage Temperature	-20°C
Shipping Temperature	Room Temperature
Purity	>95% (HPLC)

Structural Characteristics

Olanzapine-d3 maintains the thienobenzodiazepine structure of the parent compound, with the only difference being the replacement of three hydrogen atoms with deuterium atoms in the methyl group attached to the piperazine ring. The SMILES notation for this compound is [2H]C([2H])([2H])N1CCN(CC1)C2=Nc3ccccc3Nc4sc(C)cc24, which clearly denotes the positions of the deuterium atoms.

Synthesis and Development

Purpose of Deuteration

Deuterium labeling has gained significant attention in pharmaceutical research due to its potential to affect pharmacokinetic and metabolic profiles of drugs. In the case of Olanzapine-d3, the primary purpose of deuteration is to create a compound that can serve as an internal standard for quantitative analysis of olanzapine in biological samples. The mass difference introduced by the deuterium atoms allows for clear discrimination between the analyte (olanzapine) and the internal standard (Olanzapine-d3) during mass spectrometric analysis.

Comparison with Parent Compound

Occupancy Studies

Research with the parent compound olanzapine has demonstrated specific patterns of dopamine receptor occupancy that contribute to its clinical effects and side effect profile. Studies using PET imaging have shown that olanzapine occupies approximately 67.5-78.2% of dopamine D₂/D₃ receptors in various brain regions at therapeutic doses.

Interestingly, olanzapine shows differential occupancy patterns across brain regions:

• Similar occupancy to typical antipsychotics in the putamen, ventral striatum, medial thalamus, amygdala, and temporal cortex

• Significantly lower occupancy in the substantia nigra/VTA (40.2%) compared to haloperidol (59.3%)

This regional selectivity may contribute to olanzapine's lower incidence of extrapyramidal side effects compared to typical antipsychotics.

Applications of Olanzapine-d3

Analytical Applications

The primary application of Olanzapine-d3 is as a stable isotope-labeled internal standard for the quantitative analysis of olanzapine in biological samples using liquid chromatography-mass spectrometry (LC-MS) techniques. The use of deuterated analogs as internal standards provides several advantages:

• Similar chemical properties to the analyte, resulting in comparable extraction recovery, chromatographic retention, and ionization efficiency

• Different mass-to-charge ratio (m/z), allowing for selective detection and discrimination from the analyte

• Compensation for matrix effects and variations in sample preparation

These characteristics make Olanzapine-d3 an ideal internal standard for the accurate quantification of olanzapine in plasma, serum, urine, and other biological matrices.

Research Applications

Beyond its use as an analytical standard, Olanzapine-d3 can serve as a valuable research tool in studies investigating:

• Metabolic pathways of olanzapine

• Pharmacokinetic properties and drug-drug interactions

• Tissue distribution and receptor binding studies

The deuterium labeling allows researchers to track the parent compound and its metabolites with high specificity, providing insights into the disposition and biological fate of olanzapine in complex biological systems.